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Compound of Interest

Compound Name: Tributylmethylphosphonium Iodide

Cat. No.: B154548 Get Quote

Introduction

Tributylmethylphosphonium iodide (CAS No. 1702-42-7), also known as

methyltributylphosphonium iodide, is a quaternary phosphonium salt widely utilized in scientific

research and development.[1][2] Its efficacy as a phase transfer catalyst and its applications in

organic synthesis, particularly in the development of pharmaceuticals and fine chemicals, make

it a valuable tool in the modern laboratory.[1] However, like any chemical reagent, its utility is

predicated on a thorough understanding and rigorous application of safety protocols. This guide

provides drug development professionals, researchers, and scientists with a comprehensive

overview of the safety profile, hazards, and handling procedures for

Tributylmethylphosphonium iodide. The focus is not merely on procedural steps but on the

underlying principles of chemical safety, empowering users to manage risk effectively.

Section 1: Hazard Identification and GHS
Classification
Tributylmethylphosphonium iodide is classified by the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS) as an irritant. The primary hazards are

associated with direct contact, specifically to the skin and eyes.[3][4]

GHS Classification Summary
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Hazard Class Category Signal Word Hazard Statement

Skin

Corrosion/Irritation
Category 2 Warning

H315: Causes skin

irritation

Serious Eye

Damage/Eye Irritation
Category 2A Warning

H319: Causes serious

eye irritation

Source: AK Scientific, Inc.[3], TCI Chemicals[5], PubChem[4]

The GHS pictogram associated with these hazards is the exclamation mark, which universally

signals the presence of a substance that can cause irritation, skin sensitization, or other less

severe toxic effects.[3][5]

Caption: GHS Pictogram and Hazard Statements.

Section 2: Toxicological Profile and Routes of
Exposure
A comprehensive toxicological profile for Tributylmethylphosphonium iodide is not available

in published literature; data regarding acute toxicity, carcinogenicity, and mutagenicity have not

been established.[3][5] This absence of data necessitates a conservative approach, treating the

compound with the respect due to any substance with an uncharacterized long-term health

profile. The known toxicological effects are based on its irritant properties.

Skin (Dermal) Contact: Direct contact with the solid powder or solutions causes skin

irritation.[3][5] Symptoms can include redness, itching, scaling, and in some cases, blistering

or dryness.[3] The causality stems from the chemical's ability to disrupt the lipid barrier of the

epidermis, leading to an inflammatory response.

Eye Contact: This is the most significant route of acute hazard. The compound causes

serious eye irritation, which can manifest as redness, pain, watering, and itching.[3]

Prolonged contact without immediate and thorough rinsing could lead to severe eye damage.

[3]
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Inhalation: Inhaling the dust can cause irritation to the lungs and respiratory system.[3] While

no occupational exposure limits (PEL, TLV) have been established, the principle of ALARA

(As Low As Reasonably Achievable) must be applied to minimize dust generation and

inhalation.[3]

Ingestion: While less common in a laboratory setting, accidental ingestion can occur. Specific

data is limited, but overexposure could result in serious illness.[3]

Section 3: Engineering Controls and Personal
Protective Equipment (PPE)
A robust safety protocol relies on the hierarchy of controls to mitigate risk. The primary goal is

to minimize exposure through engineering solutions before relying on personal protective

equipment.

Engineering Controls

Ventilation: All handling of Tributylmethylphosphonium iodide powder should be

performed in a well-ventilated area. A certified chemical fume hood or a local exhaust

ventilation system is mandatory when weighing or transferring the solid to prevent the

accumulation of airborne dust.[3][5]

Expert Insight: Local exhaust ventilation is superior to general room ventilation because it

captures contaminants at the source, preventing them from dispersing into the

researcher's breathing zone.

Emergency Equipment: An eyewash station and a safety shower must be readily accessible

in any laboratory where this compound is handled.[3][6] Their location should be clearly

marked and kept unobstructed.

Personal Protective Equipment (PPE)

PPE is the last line of defense and must be used consistently and correctly.
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Protection Type Specification Rationale

Eye/Face Protection

Chemical safety goggles. A

face shield may be required for

larger quantities or when there

is a significant splash risk.[6]

Protects against airborne dust

particles and accidental

splashes, directly mitigating

the H319 "serious eye

irritation" hazard.

Skin Protection

Nitrile or other chemically

resistant gloves. A full-length

laboratory coat. Close-toed

footwear is mandatory.[3][6]

Prevents direct dermal contact,

mitigating the H315 "skin

irritation" hazard.

Contaminated clothing must be

removed and washed before

reuse.[5]

Respiratory Protection

Generally not required if work

is conducted within a fume

hood. If engineering controls

are inadequate or during a

large spill clean-up, a NIOSH-

approved respirator (e.g., an

N95 dust mask for powder)

should be used based on a

workplace hazard assessment.

[3][6]

Protects against inhalation of

irritating dust particles.

Respirators are not a

substitute for proper

engineering controls.[3]

Section 4: Safe Handling, Storage, and
Incompatibility
Standard Protocol for Handling Tributylmethylphosphonium Iodide Powder

Preparation: Before handling, ensure the fume hood is operational, the work area is clean,

and all necessary PPE is donned correctly.

Weighing: Conduct all weighing operations on a tared weigh boat or paper inside the fume

hood. Use spatulas and tools gently to avoid creating airborne dust.
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Transfer: If transferring to a reaction vessel, do so carefully within the fume hood. If

dissolving, add the solid to the solvent slowly.

Post-Handling: After use, tightly close the container.[3][5] Decontaminate all tools and the

work surface.

Hygiene: Wash hands and any exposed skin thoroughly with soap and water after handling

is complete, even if gloves were worn.[3][5] Do not eat, drink, or smoke in the handling area.

[3]

Storage Requirements

Proper storage is critical to maintaining the chemical's integrity and ensuring safety.

Store in a tightly-closed container to prevent exposure to air and moisture.[3][5]

Keep in a cool, dry, and well-ventilated area.[3][5]

Store away from incompatible substances, particularly strong oxidizing agents.[3][5]

Protect from sources of ignition.[3]

Chemical Incompatibility

Strong Oxidizing Agents: Avoid contact with strong oxidizers. Phosphonium salts can react

exothermically with these materials, potentially leading to ignition.[3][5]

Thermal Decomposition: In the event of a fire, Tributylmethylphosphonium iodide can

decompose to produce highly toxic and irritating gases, including carbon oxides, phosphorus

oxides, and hydrogen iodide.[3][5][6]

Section 5: Emergency Procedures and First Aid
Rapid and correct response to an emergency can significantly reduce the severity of an

exposure or spill.

Accidental Release (Spill) Protocol
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Alert & Isolate: Immediately alert personnel in the vicinity. If the spill is large or dust is

airborne, evacuate the immediate area.

Protect: Don all necessary PPE, including respiratory protection if required.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain & Clean:

Prevent the powder from becoming airborne.

Carefully sweep up, vacuum (with a HEPA-filtered vacuum), or absorb the material with an

inert substance (e.g., vermiculite, dry sand).[3]

Place the collected material into a suitable, labeled container for hazardous waste

disposal.[3]

Decontaminate: Clean the spill area thoroughly.

Dispose: Dispose of the waste according to institutional and local regulations.[3]
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Spill Detected

Alert Personnel
Isolate Area

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

Assess Spill Size

Small & Contained Spill

Small

Large Spill or
Airborne Dust

Large

Gently Cover & Contain
Avoid Raising Dust

Evacuate Area
Call EHS

Sweep/Vacuum (HEPA)
into Labeled Waste Container

Decontaminate Spill Area

Dispose of Waste via EHS

Procedure Complete

Click to download full resolution via product page

Caption: Workflow for laboratory spill response.
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First Aid Measures

Immediate action is crucial in the event of personal exposure.[3]

Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.[3]

Skin Contact

Immediately remove all contaminated clothing.

Flush the affected skin with running water for at

least 15 minutes. Wash the area with soap and

water. Seek immediate medical attention.[3][5]

Eye Contact

Immediately flush the eyes with copious

amounts of running water for at least 15

minutes, holding the eyelids open. Remove

contact lenses if present and easy to do so.

Continue rinsing. Seek immediate medical

attention.[3][5]

Ingestion

Do NOT induce vomiting. Rinse the mouth

thoroughly with water. Never give anything by

mouth to an unconscious person. Seek

immediate medical attention.[3]

Section 6: Physical and Chemical Properties
Summary
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Property Value

CAS Number 1702-42-7[3][4]

Molecular Formula C₁₃H₃₀IP[3][4]

Molecular Weight 344.26 g/mol [4][7]

Appearance White to light yellow powder or crystal[3][5]

Melting Point 133.5 °C[7][8]

Solubility Soluble in methanol[3][8]

Section 7: Waste Disposal
Chemical waste generators must classify discarded chemicals to determine if they are

hazardous waste.[3] Tributylmethylphosphonium iodide and any materials contaminated

with it (e.g., gloves, weigh boats, spill cleanup materials) should be disposed of as hazardous

chemical waste. Consult your institution's Environmental Health and Safety (EHS) department

and follow all local, state, and federal regulations for proper disposal.[3]

Conclusion

Tributylmethylphosphonium iodide is a valuable reagent whose primary hazards are skin

and serious eye irritation. The risks associated with its use are readily manageable through the

consistent application of standard chemical hygiene practices, including the use of appropriate

engineering controls and personal protective equipment. The key to safety lies in preventing

direct contact and minimizing the generation of airborne dust. By understanding the specific

hazards and implementing the protocols outlined in this guide, researchers can confidently and

safely utilize this compound in their work.

References
PubChem. (n.d.). Phosphonium, tributylmethyl-, iodide (1:1). National Center for
Biotechnology Information.
LookChem. (n.d.). Tributylmethylphosphonium Iodide.
Regulations.gov. (n.d.). SAFETY DATA SHEET: Tri-n-butyl methyl phosphonium iodide.
CD BioSustainable-Green Chemistry. (n.d.). Tributylmethylphosphonium iodide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://aksci.com/sds/9255AL_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Tributylmethylphosphonium-Iodide
https://aksci.com/sds/9255AL_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Tributylmethylphosphonium-Iodide
https://pubchem.ncbi.nlm.nih.gov/compound/Tributylmethylphosphonium-Iodide
https://www.sustainable-bio.com/green-chemistry/tributylmethylphosphonium-iodide-item-696.html
https://aksci.com/sds/9255AL_SDS.pdf
https://www.tcichemicals.com/OF/en/sds/M1455_JP_EN.pdf
https://www.sustainable-bio.com/green-chemistry/tributylmethylphosphonium-iodide-item-696.html
https://www.lookchem.com/404.htm
https://aksci.com/sds/9255AL_SDS.pdf
https://www.lookchem.com/404.htm
https://aksci.com/sds/9255AL_SDS.pdf
https://www.benchchem.com/product/b154548?utm_src=pdf-body
https://aksci.com/sds/9255AL_SDS.pdf
https://www.benchchem.com/product/b154548?utm_src=pdf-body
https://www.benchchem.com/product/b154548?utm_src=pdf-body
https://www.benchchem.com/product/b154548?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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